Cas no 1342142-70-4 (4-Chloro-6-cyclopropyl-2-ethylpyrimidine)

• Product Name: 4-Chloro-6-cyclopropyl-2-ethylpyrimidine
• CAS No: 1342142-70-4
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 5251908
• Update Time: 2025-05-23

4-Chloro-6-cyclopropyl-2-ethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-cyclopropyl-2-ethylpyrimidine
• 4-Chloro-6-cyclopropyl-2-ethylpyrimidine

• Inchi： 1S/C9H11ClN2/c1-2-9-11-7(6-3-4-6)5-8(10)12-9/h5-6H,2-4H2,1H3
• InChI Key： WSNZXRNSCFJTCS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2CC2)=NC(CC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8

Additional information on 4-Chloro-6-cyclopropyl-2-ethylpyrimidine

Introduction to 4-Chloro-6-cyclopropyl-2-ethylpyrimidine (CAS No. 1342142-70-4)

4-Chloro-6-cyclopropyl-2-ethylpyrimidine, identified by its Chemical Abstracts Service (CAS) number 1342142-70-4, is a significant intermediate in the realm of pharmaceutical chemistry. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that serves as a fundamental scaffold in medicinal chemistry. Pyrimidines are integral to the structure of several biologically important molecules, including nucleic acids (DNA and RNA) and various pharmacologically active agents.

The structural uniqueness of 4-Chloro-6-cyclopropyl-2-ethylpyrimidine lies in its chloro substituent at the 4-position, the cyclopropyl group at the 6-position, and the ethyl group at the 2-position. These substituents contribute to its distinct chemical properties, making it a valuable building block for synthesizing more complex molecules. The chloro group, in particular, provides a reactive site for further functionalization through nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores.

In recent years, there has been growing interest in developing novel pyrimidine derivatives with enhanced biological activity and improved pharmacokinetic profiles. The compound 4-Chloro-6-cyclopropyl-2-ethylpyrimidine has emerged as a key precursor in this endeavor. Its structural features make it an attractive candidate for designing molecules with potential therapeutic applications in various disease areas.

One of the most compelling aspects of 4-Chloro-6-cyclopropyl-2-ethylpyrimidine is its utility in the synthesis of antiviral and anticancer agents. Pyrimidine-based compounds have demonstrated efficacy against a wide range of pathogens and tumors due to their ability to interfere with essential biological processes. For instance, modifications of the pyrimidine core have led to the development of nucleoside analogs that inhibit viral replication by mimicking natural nucleobases or by terminating DNA/RNA synthesis.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 4-Chloro-6-cyclopropyl-2-ethylpyrimidine as a scaffold for drug discovery. These techniques allow researchers to predict how different substituents will affect the compound's biological activity, optimizing its design for maximum efficacy. By leveraging these tools, scientists can rapidly screen large libraries of derivatives and identify promising candidates for further development.

The synthesis of 4-Chloro-6-cyclopropyl-2-ethylpyrimidine itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences involving condensation, cyclization, and functional group transformations. However, modern methodologies are increasingly focusing on greener and more efficient approaches, such as catalytic processes that minimize waste and energy consumption.

In addition to its pharmaceutical applications, 4-Chloro-6-cyclopropyl-2-ethylpyrimidine has found utility in agrochemical research. Pyrimidine derivatives are known for their herbicidal and pesticidal properties, making them valuable components in crop protection strategies. By modifying the core structure of this compound, researchers can develop novel agrochemicals that offer improved performance while reducing environmental impact.

The role of 4-Chloro-6-cyclopropyl-2-ethylpyrimidine in material science is also noteworthy. Pyrimidine-based polymers and coatings exhibit unique properties such as high thermal stability and chemical resistance, making them suitable for advanced industrial applications. Ongoing research in this area aims to expand the range of possible uses for these materials, from electronics to aerospace.

Economic considerations play a crucial role in the production and utilization of 4-Chloro-6-cyclopropyl-2-ethylpyrimidine. As demand for pyrimidine derivatives grows, there is increasing pressure to develop cost-effective synthetic routes that maintain quality standards. Collaborative efforts between academia and industry are essential to drive innovation and ensure sustainable production practices.

The regulatory landscape surrounding 4-Chloro-6-cyclopropyl-2-ethylpyrimidine is another important factor influencing its development and use. Compliance with safety guidelines and environmental regulations is paramount to ensure responsible handling and disposal of this compound throughout its lifecycle. Regulatory bodies continue to update guidelines to reflect new scientific understanding and emerging technologies.

Future directions in research on 4-Chloro-6-cyclopropyl-2-ethylpyrimidine include exploring its potential in personalized medicine. By tailoring derivatives to individual patient profiles, researchers hope to develop therapies that are more effective and have fewer side effects. Advances in biotechnology are enabling more precise targeting of diseases at the molecular level, opening up new possibilities for treating complex conditions.

The global market for pyrimidine derivatives is expected to grow significantly over the coming decades, driven by increasing demand from pharmaceuticals, agrochemicals, and materials science sectors. Countries with strong chemical industries are investing heavily in research infrastructure to support this growth. Collaborative international efforts will be vital to address shared challenges such as resource allocation and intellectual property rights.

In conclusion,4-Chloro-6-cyclopropyl-2-ethylpyrimidine (CAS No. 1342142-70-4) represents a versatile intermediate with far-reaching applications across multiple industries. Its unique structural features make it indispensable for drug discovery efforts aimed at addressing unmet medical needs while also serving as a valuable component in agrochemicals and advanced materials. As research continues to uncover new possibilities for this compound,its significance is poised to grow even further, shaping the future landscape of chemical innovation.